2-Thiophenecarboxylic acid, 5-(1,1-dimethylethoxy)-
Description
5-(tert-Butoxy)thiophene-2-carboxylic acid is an organic compound with the molecular formula C9H12O3S It features a thiophene ring substituted with a tert-butoxy group at the 5-position and a carboxylic acid group at the 2-position
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(tert-butoxy)thiophene-2-carboxylic acid typically involves the following steps:
Starting Material: The synthesis begins with thiophene, a five-membered aromatic ring containing one sulfur atom.
Substitution Reaction: The tert-butoxy group is introduced at the 5-position of the thiophene ring through a substitution reaction. This can be achieved using tert-butyl alcohol and an appropriate catalyst under controlled conditions.
Carboxylation: The carboxylic acid group is introduced at the 2-position through a carboxylation reaction, often involving the use of carbon dioxide and a base such as sodium hydroxide.
Industrial Production Methods
In an industrial setting, the production of 5-(tert-butoxy)thiophene-2-carboxylic acid may involve more
Properties
Molecular Formula |
C9H12O3S |
|---|---|
Molecular Weight |
200.26 g/mol |
IUPAC Name |
5-[(2-methylpropan-2-yl)oxy]thiophene-2-carboxylic acid |
InChI |
InChI=1S/C9H12O3S/c1-9(2,3)12-7-5-4-6(13-7)8(10)11/h4-5H,1-3H3,(H,10,11) |
InChI Key |
XYDOYKYONMJEQA-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=CC=C(S1)C(=O)O |
Origin of Product |
United States |
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